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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing (+)-PD 128907, a potent

and selective dopamine D3 receptor agonist, for the investigation of dopamine signaling

pathways. This document offers detailed protocols for key in vitro and in vivo experiments,

alongside structured data tables and visualizations to facilitate experimental design and data

interpretation.

Introduction to (+)-PD 128907
(+)-PD 128907 is a high-affinity agonist for the dopamine D3 receptor, demonstrating significant

selectivity over other dopamine receptor subtypes, particularly the D2 and D4 receptors. Its

specific pharmacological profile makes it an invaluable tool for elucidating the physiological and

pathological roles of the D3 receptor in the central nervous system. The D3 receptor is

predominantly expressed in limbic brain regions associated with cognition, emotion, and

reward, making it a key target for therapeutic development in conditions such as substance use

disorders, Parkinson's disease, and schizophrenia.

Data Presentation: Quantitative Pharmacological
Profile of (+)-PD 128907
The following tables summarize the binding affinities of (+)-PD 128907 for human dopamine

D2, D3, and D4 receptors, providing a clear comparison of its selectivity.
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Table 1: Radioligand Binding Affinities (Ki) of (+)-PD 128907

Receptor
Subtype

Radioligand Ki (nM) Cell Line Reference

Dopamine D3 [³H]Spiperone 1.43 CHO K1 [1]

Dopamine D2L [³H]Spiperone 20 CHO K1 [1]

Dopamine D4.2 [³H]Spiperone 169 CHO K1 [1]

Table 2: Functional Potency (EC50) of (+)-PD 128907

Assay
Receptor
Subtype

EC50 (nM) Effect Reference

Cell Firing

Inhibition
Dopamine D2/D3 33 Inhibition [2]

Dopamine

Release

Inhibition

Dopamine D2/D3 66 Inhibition [2]

Signaling Pathways and Experimental Workflows
The following diagrams, generated using the DOT language, illustrate key dopamine signaling

pathways and the experimental workflows detailed in this document.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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